1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride

• CAS No.: 2680543-16-0
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.7

Description

1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride is a chemical compound with the molecular formula C11H15NO·HCl It is known for its unique structure, which includes a cyclopropane ring, a methoxy group, and a phenylmethylamine moiety

Preparation Methods

The synthesis of 1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride typically involves several steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as cyclopropane derivatives, methoxybenzyl chloride, and amines.

Reaction Conditions: The reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as palladium or copper complexes.

Synthetic Routes: One common synthetic route involves the reaction of methoxybenzyl chloride with cyclopropylamine in the presence of a base like sodium hydroxide. The resulting intermediate is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production: On an industrial scale, the production methods may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methoxy or phenylmethyl positions, using reagents like sodium hydride or lithium aluminum hydride.

Major Products: The major products formed from these reactions include various substituted cyclopropane derivatives, amines, and alcohols.

Scientific Research Applications

1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new pharmaceuticals.

Industry: In the industrial sector, it is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride involves its interaction with molecular targets and pathways:

Molecular Targets: The compound may interact with specific enzymes, receptors, or proteins, leading to changes in their activity or function.

Pathways Involved: It can modulate various biochemical pathways, including those involved in signal transduction, metabolism, and gene expression.

Comparison with Similar Compounds

1-[methoxy(phenyl)methyl]cyclopropan-1-amine hydrochloride can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 1-(phenylmethyl)cyclopropan-1-amine hydrochloride and 1-(methoxyphenyl)cyclopropan-1-amine hydrochloride share structural similarities.

Uniqueness: The presence of both the methoxy and phenylmethyl groups in this compound imparts unique chemical and biological properties, making it distinct from its analogs.